3-(2-((2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamido)propanoic acid

• Molecular Formula: C18H17N3O8
• Molecular Weight: 403.3 g/mol
• IUPAC Name: 3-[[2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyacetyl]amino]propanoic acid
• InChI: InChI=1S/C18H17N3O8/c22-12-5-4-10(16(26)20-12)21-17(27)9-2-1-3-11(15(9)18(21)28)29-8-13(23)19-7-6-14(24)25/h1-3,10H,4-8H2,(H,19,23)(H,24,25)(H,20,22,26)
• InChI Key: ZBIWXTCOSXEPGW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(=O)C1N2C(=O)C3=C(C2=O)C(=CC=C3)OCC(=O)NCCC(=O)O

Description

3-(2-((2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamido)propanoic acid (CAS 2768514-59-4) is a synthetically valuable chemical intermediate designed for advanced biomedical research, particularly in the field of targeted protein degradation . The compound features a cereblon (CRBN) E3 ligase-binding moiety, derived from a phthalimide structure, which is strategically conjugated to a terminal carboxylic acid via a carboxamido linker . This molecular architecture allows researchers to utilize the compound as a critical building block for the synthesis of Proteolysis-Targeting Chimeras (PROTACs) . PROTACs are heterobifunctional molecules that recruit E3 ubiquitin ligases, such as cereblon, to specific target proteins of interest, leading to their ubiquitination and subsequent degradation by the proteasome . This technology offers a powerful alternative to traditional small-molecule inhibition for probing protein function and developing therapeutic strategies . The terminal carboxylic acid functional group in this compound serves as a convenient handle for efficient coupling with various target protein ligands (warheads) through amide bond formation or other conjugation chemistries, enabling the systematic exploration of linker composition and length in PROTAC design . Researchers can employ this intermediate to develop degraders for a wide range of challenging cellular targets, including kinases, transcription factors, and other regulatory proteins . Its application is strictly limited to laboratory research purposes. This product is labeled "For Research Use Only" and is not intended for diagnostic or therapeutic procedures, nor for human use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations in Linker Design

The linker length and composition critically influence proteasome recruitment efficiency and pharmacokinetics.

Table 1: Linker Variations in Analogous Compounds

Compound Name	Linker Structure	Molecular Formula	Key Features	Reference
3-(2-(2-((2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamido)ethoxy)propanoic acid	Ethoxy spacer between acetamido and acid	C₁₈H₂₀N₃O₈	Shorter linker; improved cell permeability
3-(2-(2-(2-((2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamido)ethoxy)ethoxy)propanoic acid	Ethoxy-ethoxy spacer	C₂₀H₂₄N₃O₉	Extended linker; enhanced solubility
N-(6-Aminohexylbiguanide)-2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamide	Biguanide-terminated linker	C₂₄H₃₁N₇O₆	Targets mitochondrial metabolism

Key Observations:

• Shorter Linkers (e.g., ethoxy): Improve cell permeability but may reduce target engagement due to steric hindrance .
• Extended Linkers (e.g., ethoxy-ethoxy): Enhance solubility and flexibility, critical for ternary complex formation .
• Functionalized Termini (e.g., biguanide): Enable targeting of specific organelles or pathways .

Functional Group Modifications

Substitutions at the terminal acid or acetamido group alter bioavailability and target selectivity.

Table 2: Functional Group Comparisons

Compound Name	Terminal Group	Biological Impact	Reference
3-(2-((2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)amino)ethoxy)propanoic acid	Amino-ethoxy	Enhanced binding to amine-reactive targets
tert-Butyl 3-(2-(2-((2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamido)ethoxy)propanoate	tert-Butyl ester	Prodrug form; requires in vivo hydrolysis
2-chloro-N-(3-(2-(2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamido)propyl)acetamide	Chloroacetamide	Enables covalent target binding

Key Observations:

• Carboxylic Acid : Essential for conjugation to antibodies or small molecules .
• Amino Groups: Improve selectivity for lysine-rich targets via Schiff base formation .
• Ester Prodrugs : Increase oral bioavailability but require enzymatic activation .

Key Observations:

• HRMS and NMR : Standard methods for confirming molecular integrity .
• Reverse-Phase Chromatography : Critical for purifying polar derivatives .

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing 3-(2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamido)propanoic acid, and how can purity be optimized?

• Answer : Synthesis typically involves multi-step reactions starting with functionalized piperidine and isoindoline precursors. Key steps include coupling reactions (e.g., amide bond formation) and oxidation. For example, the isoindoline ring may be functionalized via nucleophilic substitution using chloroacetamide intermediates .
• Purification : Use reverse-phase HPLC or column chromatography with gradients of acetonitrile/water to isolate the compound. Purity can be validated via HPLC (≥95%) and NMR (e.g., δ 2.5–3.5 ppm for piperidine protons) .

Q. How should researchers characterize the structural and stereochemical properties of this compound?

• Answer :

• Structural Analysis : Employ high-resolution mass spectrometry (HRMS) to confirm molecular weight (C₁₆H₁₆N₂O₅, MW 316.31 g/mol) .
• Stereochemistry : Use X-ray crystallography to resolve the 3D configuration of the dioxopiperidinyl and isoindolinone moieties. Chiral HPLC can assess enantiomeric purity if asymmetric synthesis is involved .

Advanced Research Questions

Q. What experimental strategies are effective for investigating the compound’s mechanism of action in biological systems?

• Answer :

• In vitro assays : Perform enzyme inhibition studies (e.g., proteasome inhibition assays) to identify targets, leveraging the compound’s structural similarity to known proteolysis-targeting chimeras (PROTACs) .
• Binding studies : Use surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to quantify interactions with ubiquitin ligases or other proteins .
• Cellular models : Validate activity in cancer cell lines (e.g., MM1.S myeloma cells) with dose-response curves (IC₅₀ values) and Western blotting to monitor protein degradation .

Q. How can computational modeling enhance the understanding of this compound’s reactivity and stability?

• Answer :

• Quantum chemical calculations : Use density functional theory (DFT) to predict reaction pathways (e.g., hydrolysis of the dioxopiperidine ring) and transition states .
• Molecular dynamics (MD) : Simulate solvation effects in aqueous buffers to optimize stability. For example, the propanoic acid moiety may exhibit pH-dependent solubility, requiring buffered conditions (pH 6–8) .

Q. How should researchers address contradictions in experimental data, such as inconsistent bioactivity across studies?

• Answer :

• Troubleshooting steps :

Verify compound integrity via LC-MS and NMR to rule out degradation.

Cross-validate assays (e.g., compare cell viability results with proteasome activity assays).

Control for stereochemical variations: Ensure enantiomeric purity, as minor impurities (e.g., <5% of the R-isomer) can skew results .

• Experimental design : Replicate studies in ≥3 independent experiments with statistical power analysis (α = 0.05, β = 0.2) .

Methodological Tables

Table 1 : Key Physicochemical Properties

Property	Value/Description	Method/Reference
Molecular Weight	316.31 g/mol	HRMS
Solubility	10–20 µM in PBS (pH 7.4)	Shake-flask method
LogP	1.8 (predicted)	XLogP3

Table 2 : Recommended Analytical Techniques

Technique	Application	Example Parameters
Reverse-phase HPLC	Purity assessment	C18 column, 30–70% ACN gradient
¹H/¹³C NMR	Structural confirmation	DMSO-d₆, 500 MHz